Cas no 4752-57-2 ((4Ar,4bS,7S,10aR)-3-hydroxy-7-(2-hydroxyacetyl)-1,1,4a,7-tetramethyl-4b,5,6,8,10,10a-hexahydrophenanthren-2-one)

• Product Name: (4Ar,4bS,7S,10aR)-3-hydroxy-7-(2-hydroxyacetyl)-1,1,4a,7-tetramethyl-4b,5,6,8,10,10a-hexahydrophenanthren-2-one
• CAS No: 4752-57-2
• MF: C₂₀H₂₈O₄
• MW: 332.433926582336
• CID: 2666924
• Update Time: 2024-02-29

(4Ar,4bS,7S,10aR)-3-hydroxy-7-(2-hydroxyacetyl)-1,1,4a,7-tetramethyl-4b,5,6,8,10,10a-hexahydrophenanthren-2-one Chemical and Physical Properties

Names and Identifiers

• [13S,(-)]-2,16-Dihydroxypimara-1,7-diene-3,15-dione
• (?)-Araucarenolone
• (4Ar,4bS,7S,10aR)-3-hydroxy-7-(2-hydroxyacetyl)-1,1,4a,7-tetramethyl-4b,5,6,8,10,10a-hexahydrophenan
• (4Ar,4bS,7S,10aR)-3-hydroxy-7-(2-hydroxyacetyl)-1,1,4a,7-tetramethyl-4b,5,6,8,10,10a-hexahydrophenanthren-2-one

• Inchi： 1S/C20H28O4/c1-18(2)15-6-5-12-9-19(3,16(23)11-21)8-7-13(12)20(15,4)10-14(22)17(18)24/h5,10,13,15,21-22H,6-9,11H2,1-4H3/t13-,15-,19-,20+/m0/s1
• InChI Key： VDZVMQISEBKCRP-OASIQESESA-N
• SMILES： OC1C(C(C)(C)[C@@H]2CC=C3C[C@](C(CO)=O)(C)CC[C@@H]3[C@@]2(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 657
• Topological Polar Surface Area: 74.6